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N-Caproamide N-Caproamide Hexanamide appears as colorless crystals. (NTP, 1992)
Hexanamide is a fatty amide of hexanoic acid. It is a primary carboxamide and a primary fatty amide. It derives from a hexanoic acid.
Brand Name: Vulcanchem
CAS No.: 628-02-4
VCID: VC0146200
InChI: InChI=1S/C6H13NO/c1-2-3-4-5-6(7)8/h2-5H2,1H3,(H2,7,8)
SMILES: CCCCCC(=O)N
Molecular Formula: C6H13NO
Molecular Weight: 115.17 g/mol

N-Caproamide

CAS No.: 628-02-4

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VCID: VC0146200

Molecular Formula: C6H13NO

Molecular Weight: 115.17 g/mol

N-Caproamide - 628-02-4

CAS No. 628-02-4
Product Name N-Caproamide
Molecular Formula C6H13NO
Molecular Weight 115.17 g/mol
IUPAC Name hexanamide
Standard InChI InChI=1S/C6H13NO/c1-2-3-4-5-6(7)8/h2-5H2,1H3,(H2,7,8)
Standard InChIKey ALBYIUDWACNRRB-UHFFFAOYSA-N
SMILES CCCCCC(=O)N
Canonical SMILES CCCCCC(=O)N
Boiling Point 491 °F at 760 mm Hg (NTP, 1992)
255.0 °C
255 °C @ 760 mm Hg
Colorform CRYSTALS FROM ACETONE
Density 0.999 at 68 °F (NTP, 1992)
0.999 @ 20 °C/4 °C
Melting Point 214 °F (NTP, 1992)
101.0 °C
101 °C
Physical Description Hexanamide appears as colorless crystals. (NTP, 1992)
Description Hexanamide appears as colorless crystals. (NTP, 1992)
Hexanamide is a fatty amide of hexanoic acid. It is a primary carboxamide and a primary fatty amide. It derives from a hexanoic acid.
Solubility 0.1 to 1 mg/mL at 59° F (NTP, 1992)
Soluble in alcohol, ether, benzene, chloroform
SLIGHTLY SOL IN WATER
Synonyms caproamide
hexanamide
PubChem Compound 12332
Last Modified Nov 11 2021
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